2-Amino-4-(4-fluorophenyl)-6-(3-methylbenzyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide

• IUPAC Name: 2-amino-4-(4-fluorophenyl)-6-[(3-methylphenyl)methyl]-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile
• InChI: InChI=1S/C26H20FN3O3S/c1-16-5-4-6-17(13-16)15-30-22-8-3-2-7-20(22)24-25(34(30,31)32)23(21(14-28)26(29)33-24)18-9-11-19(27)12-10-18/h2-13,23H,15,29H2,1H3
• InChI Key: LRUFPPIZZQZOJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=CC=CC=C3C4=C(S2(=O)=O)C(C(=C(O4)N)C#N)C5=CC=C(C=C5)F
• Molecular Formula: C26H20FN3O3S
• Molecular Weight: 473.5 g/mol
• CAS No.: 893297-64-8

Description

2-Amino-4-(4-fluorophenyl)-6-(3-methylbenzyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide is a useful research compound. Its molecular formula is C26H20FN3O3S and its molecular weight is 473.52. The purity is usually 95%.
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Scientific Research Applications

Monoamine Oxidase Inhibitory Activity

Research on structurally related 4,6-dihydrobenzo[c]pyrano[2,3-e][1,2]thiazine 5,5-dioxides has demonstrated their potential as selective inhibitors of monoamine oxidase A and B. These compounds have been synthesized and evaluated for their biological activity, revealing certain derivatives as potent inhibitors, suggesting applications in the development of treatments for disorders influenced by monoamine oxidase activity, such as depression and anxiety (Ahmad et al., 2019).

Multicomponent Synthesis

The synthesis of similar 2-amino-3-R-4-aryl-6-ethyl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine 5,5-dioxides through multicomponent interactions has been explored, indicating the versatility of these compounds in synthetic chemistry. The ability to control reaction selectivity based on the nature of the active methylene nitrile and arylcarbaldehyde used opens up possibilities for the creation of a wide array of derivatives with potential pharmaceutical applications (Lega et al., 2016).

Antimicrobial Activity

Some novel 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile derivatives containing substituted benzothiazole have been synthesized and shown to exhibit antibacterial activity against various bacterial strains. This research suggests the potential use of these compounds in developing new antimicrobial agents, highlighting the importance of heterocyclic compounds in addressing antibiotic resistance (Mahdi, 2015).

Anticonvulsant Activity

Substituted 8-amino-3-benzyl-1,2,4-triazolo[4,3-a] pyrazines, related in structural complexity and functional groups to the compound , have been synthesized and tested for anticonvulsant activity. Some of these compounds showed potent activity against maximal electroshock-induced seizures in rats, suggesting the relevance of such complex heterocycles in the development of new treatments for epilepsy (Kelley et al., 1995).